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Compound of Interest

Compound Name: Cyclopentyl chloroformate

Cat. No.: B104702 Get Quote

Technical Guide: Cyclopentyl Chloroformate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cyclopentyl chloroformate, a key

reagent in organic synthesis, particularly in the development of pharmaceuticals. This

document outlines its fundamental chemical properties and a detailed experimental protocol for

its synthesis.

Core Chemical Properties
Cyclopentyl chloroformate is a versatile chemical intermediate used in the synthesis of more

complex molecules.[1] Its primary application includes its role in the creation of peptidomimetic

Hepatitis C protease inhibitors, which are vital for developing antiviral therapies.[1][2]

Quantitative Data Summary

The fundamental quantitative data for cyclopentyl chloroformate are summarized in the table

below for easy reference.
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Property Value Source

Molecular Formula C₆H₉ClO₂
PubChem[3], ChemBK[2],

CymitQuimica[4], SCBT[5]

Molecular Weight 148.59 g/mol
PubChem[3], ChemBK[2],

CymitQuimica[4], SCBT[5]

CAS Number 50715-28-1
PubChem[3], ChemBK[2],

CymitQuimica[4], SCBT[5]

Appearance Brown liquid CymitQuimica[4]

Boiling Point 69.0-70.5 °C (at 25 Torr) ChemBK[2]

Flash Point 66.7°C ChemBK[2]

Purity ≥98% SCBT[5]

Experimental Protocol: Synthesis of Cyclopentyl
Chloroformate
This section details a common laboratory procedure for the synthesis of cyclopentyl
chloroformate from cyclopentanol and triphosgene.[6]

Materials:

Cyclopentanol (10.9 mL, 120 mmol)

Pyridine (10.7 mL, 132 mmol)

Triphosgene (11.87 g, 40.0 mmol)

Anhydrous ether (100 mL)

1.0 N HCl aqueous solution (110 mL)

Brine (60 mL)

Anhydrous sodium sulfate
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Procedure:

A solution of triphosgene in anhydrous ether (100 mL) is cooled to -70 °C.

A mixed solution of cyclopentanol and pyridine is added slowly and dropwise to the

triphosgene solution.

The reaction mixture is stirred continuously for 1 hour at -70 °C.

The mixture is then removed from the low-temperature bath and stirring is continued at room

temperature for an additional 1.5 hours.

Acidification is performed by adding 1.0 N HCl aqueous solution (110 mL).

The organic phase is separated, washed with brine (60 mL), and dried over anhydrous

sodium sulfate.

The solvent is removed by distillation under reduced pressure to yield cyclopentyl
chloroformate.[6]

Visualizations
Synthesis Workflow of Cyclopentyl Chloroformate

The following diagram illustrates the key steps in the synthesis of cyclopentyl chloroformate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b104702?utm_src=pdf-body
https://www.benchchem.com/product/b104702?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/cyclopentyl-chloroformate.htm
https://www.benchchem.com/product/b104702?utm_src=pdf-body
https://www.benchchem.com/product/b104702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Conditions

Workup & Purification

Cyclopentanol

1. Mix at -70°C for 1 hr

Pyridine Triphosgene in
Anhydrous Ether

2. Stir at Room Temp for 1.5 hrs

3. Acidify with 1.0 N HCl

4. Separate Organic Phase

5. Wash with Brine

6. Dry with Na₂SO₄

7. Distill under Reduced Pressure

Cyclopentyl Chloroformate

Click to download full resolution via product page

Caption: Workflow for the synthesis of cyclopentyl chloroformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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